Cas no 1261544-69-7 (3-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-2-acetonitrile)

• Product Name: 3-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-2-acetonitrile
• CAS No: 1261544-69-7
• MF: C₁₄H₈ClF₃N₂
• MW: 296.674932479858
• CID: 4791709
• Update Time: 2023-08-17

3-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-2-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-5-(2-(trifluoromethyl)phenyl)pyridine-2-acetonitrile

• Inchi： 1S/C14H8ClF3N2/c15-12-7-9(8-20-13(12)5-6-19)10-3-1-2-4-11(10)14(16,17)18/h1-4,7-8H,5H2
• InChI Key： CBBOPBUMSLFVGT-UHFFFAOYSA-N
• SMILES： ClC1=C(CC#N)N=CC(=C1)C1C=CC=CC=1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 376
• XLogP3: 3.7
• Topological Polar Surface Area: 36.7